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Compound of Interest

Compound Name: New Fuchsin

Cat. No.: B147725

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of New Fuchsin
(C.I. 42520), a triarylmethane dye widely used in histology, microbiology, and analytical
chemistry. Understanding the solubility of this compound in various solvents is critical for its
effective application in research, diagnostics, and potential therapeutic development. This
document presents quantitative solubility data, detailed experimental protocols for solubility
determination, and a visual representation of the experimental workflow.

Core Properties of New Fuchsin

New Fuchsin, also known as Basic Violet 2 or Magenta lll, is a green crystalline solid that
forms a magenta-colored solution when dissolved.[1] Its chemical formula is C22H24CINs with a
molecular weight of approximately 365.91 g/mol .[2]

Quantitative Solubility Data

The solubility of New Fuchsin can vary based on the solvent, temperature, and the purity of
the dye. The following table summarizes the available quantitative solubility data in common
laboratory solvents.
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Solvent Solubility Temperature (°C) Notes
Water 11.3 g/L (1.13%)[3][4] Not Specified
10 g/L 25
1 mg/mL Not Specified
Ethanol 11.3 g/L (1.13%) Not Specified
32 g/L (3.2%) Not Specified
Dimethyl Sulfoxide N Ultrasonic assistance
25 mg/mL Not Specified
(DMSO) may be needed.
N Often used to prepare
Methanol Soluble Not Specified )
stock solutions.
Commonly used as a
-~ solvent for
50% Ethanol Soluble Not Specified

spectrophotometric

analysis.

Note: The term "Basic Fuchsin" is often a mixture of triarylmethane dyes, including New
Fuchsin. Solubility data for Basic Fuchsin in DMSO is reported to be as high as 50 mg/mL. Itis
also soluble in methanol.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of New Fuchsin in a given
solvent. This method is based on the principle of creating a saturated solution and then
quantifying the dissolved solute.

Materials:
* New Fuchsin powder
e Solvent of interest (e.g., water, ethanol, DMSO)

e Analytical balance
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e \ortex mixer

o Thermostatically controlled shaker or incubator

e Centrifuge

e Spectrophotometer

e Volumetric flasks and pipettes

o Syringe filters (0.22 um or 0.45 pm)

Procedure:

o Preparation of Supersaturated Solutions:

o Add an excess amount of New Fuchsin powder to a known volume of the solvent in a
series of vials. The exact amount should be more than the anticipated solubility.

o Seal the vials to prevent solvent evaporation.

» Equilibration:

o Place the vials in a thermostatically controlled shaker or incubator set to a specific
temperature (e.g., 25 °C).

o Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium
is reached and the solution is saturated.

o Separation of Undissolved Solute:

o After equilibration, allow the vials to stand undisturbed for a short period to let the excess
solid settle.

o Centrifuge the vials at a high speed to pellet the remaining undissolved New Fuchsin.

o Sample Collection and Dilution:
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o Carefully withdraw a known volume of the supernatant using a pipette, ensuring not to
disturb the solid pellet.

o For highly concentrated solutions, perform a precise serial dilution with the same solvent
to bring the concentration within the linear range of the spectrophotometer.

e Quantification:

o Measure the absorbance of the diluted solution at the maximum absorption wavelength
(Amax) of New Fuchsin (approximately 553 nm in 50% ethanol).

o Determine the concentration of the dissolved New Fuchsin using a pre-established
calibration curve of known concentrations versus absorbance.

o Calculation of Solubility:

o Calculate the original concentration in the saturated solution by accounting for the dilution
factor.

o Express the solubility in appropriate units, such as g/L or mg/mL.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of New
Fuchsin solubility.
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1. Preparation

Add excess New Fuchsin to solvent

SEEIRYELS

2. Equilibration

Agitate at constant temperature (24-48h)

3. Separation

Centrifuge to pellet undissolved solid

4. Quantification

Collect supernatant

Dilute sample

Measure absorbance via spectrophotometry

Calculate concentration using calibration curve

Determine solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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